Cas no 2292733-20-9 (5,5-Dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid)

• Product Name: 5,5-Dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid
• CAS No: 2292733-20-9
• MF: C₁₀H₁₄F₃NO₃
• MW: 253.218273639679
• CID: 6150349
• PubChem ID: 165918941
• Update Time: 2025-05-21

5,5-Dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1672585
• 2292733-20-9
• 5,5-dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid
• 5,5-Dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid

• Inchi： 1S/C10H14F3NO3/c1-9(2)4-3-6(7(15)16)14(5-9)8(17)10(11,12)13/h6H,3-5H2,1-2H3,(H,15,16)
• InChI Key： OTJSQQOCNUOCBA-UHFFFAOYSA-N
• SMILES： FC(C(N1C(C(=O)O)CCC(C)(C)C1)=O)(F)F

Computed Properties

• Exact Mass: 253.09257779g/mol
• Monoisotopic Mass: 253.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.6Ų

Additional information on 5,5-Dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid

Introduction to 5,5-Dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid (CAS No. 2292733-20-9)

5,5-Dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid, identified by the CAS number 2292733-20-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, characterized by a six-membered ring containing one nitrogen atom. The presence of both dimethyl and trifluoroacetyl substituents in its molecular structure endows it with unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural motif of 5,5-Dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid incorporates a trifluoroacetyl group at the 1-position of the piperidine ring, which is known to enhance metabolic stability and binding affinity in drug candidates. The dimethyl substitution at the 5-position further contributes to the compound's steric and electronic properties, influencing its reactivity and potential biological activity. Such structural features are often exploited in the design of novel therapeutic agents targeting neurological disorders, infectious diseases, and other complex pathologies.

In recent years, there has been a surge in research focused on developing small-molecule modulators that interact with biological targets with high specificity and efficacy. The trifluoroacetyl moiety, in particular, has been extensively studied for its ability to improve pharmacokinetic profiles due to its resistance to hydrolysis in biological systems. This characteristic makes compounds like 5,5-Dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid (CAS No. 2292733-20-9) attractive candidates for further development as pharmacological tools.

One of the most compelling applications of this compound is in the realm of drug discovery for central nervous system (CNS) disorders. Piperidine derivatives have shown promise as scaffolds for neuroactive compounds due to their ability to cross the blood-brain barrier and interact with neurotransmitter receptors. The introduction of fluorine atoms into the molecule can modulate lipophilicity and metabolic pathways, which are critical factors in optimizing drug-like properties. Preliminary studies suggest that derivatives of 5,5-Dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid may exhibit inhibitory effects on enzymes involved in neurodegenerative processes.

Moreover, the versatility of 5,5-Dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid extends to its role as a building block for more complex molecules. Its carboxylic acid functionality at the 2-position allows for further derivatization via esterification, amidation, or coupling reactions, enabling chemists to tailor its properties for specific applications. This flexibility has been leveraged in synthetic strategies aimed at creating novel antibiotics and antiviral agents, where structural modifications can enhance target binding and reduce resistance development.

The synthesis of 5,5-Dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid (CAS No. 2292733-20-9) typically involves multi-step organic transformations starting from commercially available precursors such as piperidine derivatives. Key steps often include protection-deprotection strategies to handle reactive functional groups while maintaining regioselectivity. Advances in catalytic methods have also enabled more efficient routes to this compound, reducing waste and improving yields—a critical consideration in sustainable pharmaceutical manufacturing.

Recent advances in computational chemistry have further accelerated the development pipeline for compounds like 5,5-Dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid. Molecular modeling techniques allow researchers to predict binding affinities and optimize structures before experimental synthesis begins. This approach has been particularly valuable in identifying lead compounds for clinical trials by minimizing costly failures early in the discovery process.

The potential therapeutic applications of this compound are broad and span multiple disease areas. In oncology research, for instance, piperidine-based molecules have been investigated for their ability to inhibit kinases and other enzymes involved in cancer cell proliferation. The trifluoroacetyl group may enhance interactions with these targets by increasing electrophilicity or improving solubility parameters. Similarly, studies have explored its utility in developing treatments for inflammatory diseases by modulating cytokine production pathways.

In conclusion,5,5-Dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid (CAS No. 2292733-20-9) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and versatile reactivity. Its potential as a scaffold for drug development underscores the importance of fluorinated piperidine derivatives in modern medicinal chemistry. As research continues to uncover new biological targets and synthetic methodologies,this compound is poised to play an increasingly significant role in addressing unmet medical needs across various therapeutic domains.